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Compound of Interest

Compound Name: (E)-Fenpyroximate-d9

Cat. No.: B15559756

Get Quote

Disclaimer: This document summarizes the toxicological profile of (E)-Fenpyroximate. To date,

no specific toxicological studies have been published on the deuterated analog, (E)-
Fenpyroximate-d9. The data presented herein are extrapolated from studies conducted on the

non-deuterated parent compound. Deuteration can potentially alter the metabolic rate and,

consequently, the toxicokinetic and toxicodynamic properties of a substance. Therefore, this

guide should be interpreted with caution by researchers, scientists, and drug development

professionals.

Executive Summary
(E)-Fenpyroximate is a phenoxypyrazole acaricide that functions by inhibiting the mitochondrial

electron transport chain at complex I (NADH:ubiquinone oxidoreductase).[1][2] This mode of

action leads to a disruption of cellular respiration and ATP production.[1] Toxicological

assessments in various animal models indicate moderate acute oral toxicity and high acute

inhalation toxicity.[3] The primary effects observed in repeated-dose studies are decreased

body weight and clinical signs such as diarrhea and emaciation.[4][5] There is no evidence of

carcinogenicity, genotoxicity, or significant reproductive or developmental toxicity at doses that

do not cause maternal toxicity.[3][5] While some neurotoxic effects have been observed in

acute studies, they are not a prominent feature in the overall toxicological profile.[4]
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Fenpyroximate is extensively metabolized, primarily through hydrolysis, oxidation, and

conjugation, and is excreted mainly via the feces.[3][6]

Acute Toxicity
Fenpyroximate exhibits moderate acute toxicity via the oral route and is highly toxic via the

inhalation route.[3] Dermal toxicity is low.[7] Signs of acute toxicity in rodents include

hypoactivity, hypopnea, and gastrointestinal irritation.[1][3]

Table 1: Acute Toxicity of Fenpyroximate

Species Route LD50 / LC50 Reference

Rat Oral 245-480 mg/kg bw [3]

Mouse Oral 440-520 mg/kg bw [3]

Rat Inhalation
0.21-0.36 mg/L (4-

hour)
[3]

Rat Dermal >2000 mg/kg bw [7]

Experimental Protocols
Oral LD50 in Rats:

Test Substance: Fenpyroximate (technical grade, >98% purity).

Species: Sprague-Dawley rats.

Administration: Gavage, suspended in 1% aqueous Tween 80.

Dose Levels: Varying doses to determine the lethal dose for 50% of the population.

Observation Period: 14 days.

Endpoints: Mortality, clinical signs of toxicity, body weight changes, and gross necropsy

findings.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://inchem.org/documents/jmpr/jmpmono/v95pr06.htm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation95/fenpyro.pdf
https://inchem.org/documents/jmpr/jmpmono/v95pr06.htm
https://www.federalregister.gov/documents/2009/12/02/E9-28676/fenpyroximate-pesticide-tolerances
https://www.sciencworldpublishing.org/science-world/articlepdf/ctmccr-2-1012.pdf
https://inchem.org/documents/jmpr/jmpmono/v95pr06.htm
https://inchem.org/documents/jmpr/jmpmono/v95pr06.htm
https://inchem.org/documents/jmpr/jmpmono/v95pr06.htm
https://inchem.org/documents/jmpr/jmpmono/v95pr06.htm
https://www.federalregister.gov/documents/2009/12/02/E9-28676/fenpyroximate-pesticide-tolerances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sub-chronic and Chronic Toxicity
Repeated oral administration of fenpyroximate in rodents and dogs primarily results in

decreased body weight gain.[4][5] In dogs, clinical signs such as diarrhea and emaciation were

also observed at higher doses.[3] There is no specific target organ for toxicity identified in

chronic studies.[5]

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect-

Level (LOAEL) from Repeated-Dose Studies

Species Duration Route NOAEL LOAEL
Effects at
LOAEL

Referenc
e

Rat 90-day Oral (diet)

25 ppm

(0.97

mg/kg/day)

75 ppm

(3.08

mg/kg/day)

Decreased

body

weight gain

[8]

Dog 1-year
Oral

(capsule)

1.5

mg/kg/day

5

mg/kg/day

Diarrhea,

emaciation
[3]

Rat 2-year Oral (diet)

25 ppm

(0.97

mg/kg/day)

75 ppm

(3.08

mg/kg/day)

Decreased

body

weight gain

[8]

Experimental Protocols
1-Year Dog Study:

Test Substance: Fenpyroximate (technical grade, 98.4% purity).

Species: Beagle dogs.

Administration: Gelatin capsules, daily.

Dose Levels: 0, 0.5, 1.5, 5, or 15 mg/kg bw/day.

Endpoints: Clinical observations, body weight, food consumption, ophthalmology,

hematology, clinical chemistry, urinalysis, organ weights, and histopathology.
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Carcinogenicity and Genotoxicity
Fenpyroximate is not considered to be carcinogenic.[5] Long-term studies in rats and mice

showed no evidence of an increase in tumor incidence.[8] Furthermore, a comprehensive

battery of in vitro and in vivo genotoxicity assays has demonstrated that fenpyroximate is not

genotoxic.[3]

Table 3: Genotoxicity Profile of Fenpyroximate

Assay System
Metabolic
Activation

Result Reference

Ames Test S. typhimurium With and without Negative [7]

Chromosomal

Aberration

Human

Lymphocytes
With and without Negative [9]

Mouse

Micronucleus
In vivo N/A Negative [7]

Experimental Protocols
In Vivo Mouse Micronucleus Assay:

Test Substance: Fenpyroximate.

Species: CD-1 mice.

Administration: Intraperitoneal injection.

Dose Levels: Multiple dose levels, including a maximum tolerated dose.

Sample Collection: Bone marrow collected at 24 and 48 hours after treatment.

Analysis: Polychromatic erythrocytes were scored for the presence of micronuclei.

Reproductive and Developmental Toxicity
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Fenpyroximate does not cause reproductive or developmental toxicity at doses that are not

maternally toxic.[5] In a two-generation reproduction study in rats, parental and offspring

toxicity (decreased body weights) were observed at the same dose level.[4] Developmental

toxicity studies in rats and rabbits showed no evidence of embryotoxicity, fetotoxicity, or

teratogenicity.[3]

Table 4: Reproductive and Developmental Toxicity NOAELs

Study Type Species
NOAEL
(Maternal)

NOAEL
(Offspring/Dev
elopmental)

Reference

Two-generation

Reproduction
Rat 1.99 mg/kg/day 1.99 mg/kg/day [3]

Developmental Rat 25 mg/kg/day 25 mg/kg/day [5]

Developmental Rabbit 2.5 mg/kg/day 5 mg/kg/day [3]

Experimental Protocols
Two-Generation Reproduction Study in Rats:

Test Substance: Fenpyroximate administered in the diet.

Species: Sprague-Dawley rats.

Dose Levels: 0, 15, 40, or 100 ppm in the diet.

Generations: Two generations (F0 and F1).

Endpoints: Reproductive performance (mating, fertility, gestation, parturition, lactation), pup

viability, growth, and development.

Neurotoxicity
Acute neurotoxicity studies in rats have shown decreased motor activity and startle response at

high doses.[4] However, subchronic neurotoxicity studies and observations from other repeat-
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dose studies have not indicated that the nervous system is a primary target for fenpyroximate

toxicity.[4][5]

Mechanism of Action and Metabolism
Fenpyroximate's primary mechanism of toxicity is the inhibition of mitochondrial

NADH:ubiquinone reductase (Complex I).[10] This disrupts the electron transport chain, leading

to decreased ATP production.

Fenpyroximate is extensively metabolized in rats.[3] The proposed metabolic pathways include

hydrolysis of the ester bond, oxidation of the tert-butyl group, hydroxylation of the

phenoxypyrazole group, N-demethylation, and conjugation with sulfate and glucuronide.[3][6][9]

The parent compound is not found in urine, and the majority of the administered dose is

excreted in the feces, indicating significant biliary excretion.[3]

Signaling Pathway Diagram
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Caption: Proposed metabolic pathways of Fenpyroximate in rats.
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Experimental Workflow Diagram
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Caption: Standard workflow for toxicological evaluation of a pesticide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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